![molecular formula C12H15N3O B5656465 N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide](/img/structure/B5656465.png)
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide, also known as MBEA, is a synthetic compound that has been studied for its potential use in scientific research. MBEA is a benzimidazole derivative that has been shown to have various biochemical and physiological effects, making it a promising compound for further study.
Mechanism of Action
The mechanism of action of N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide is not fully understood, but it is believed to involve the chelation of metal ions, such as zinc, and the modulation of various signaling pathways in cells.
Biochemical and Physiological Effects:
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the induction of neurite outgrowth, and the modulation of calcium signaling in cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide in lab experiments is its ability to selectively bind to zinc ions, making it a useful tool for studying zinc-dependent processes in cells. However, one limitation is that N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide may have off-target effects on other metal ions, such as copper and iron.
Future Directions
There are several potential future directions for the study of N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide. One area of interest is its potential use as a therapeutic agent for neurological disorders, such as Alzheimer's disease. Another area of interest is its potential use as a probe for the detection of metal ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide and its potential off-target effects on other metal ions.
Synthesis Methods
The synthesis of N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide involves the reaction of 1-methyl-2-nitrobenzimidazole with ethylenediamine, followed by acetylation with acetic anhydride. The resulting product is N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide, which can be purified through recrystallization.
Scientific Research Applications
N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide has been studied for its potential use in various scientific research applications. One area of interest is its potential as a fluorescent probe for the detection of zinc ions in biological systems. N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]acetamide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.
properties
IUPAC Name |
N-[2-(1-methylbenzimidazol-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-9(16)13-8-7-12-14-10-5-3-4-6-11(10)15(12)2/h3-6H,7-8H2,1-2H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBLPBWLPEUCMPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC1=NC2=CC=CC=C2N1C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Acetamide, N-[2-(1-methyl-1H-1,3-benzimidazol-2-yl)ethyl]- |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.